4-Acetylbutyric acid
4-Acetylbutyric acid
5-oxohexanoic acid is a medium-chain fatty acid comprising hexanoic acid carrying a 5-oxo group. It has a role as a bacterial xenobiotic metabolite. It is a 5-oxo monocarboxylic acid, an oxo fatty acid, a medium-chain fatty acid and a straight-chain fatty acid. It is functionally related to a hexanoic acid. It is a conjugate acid of a 5-oxohexanoate.
4-Acetylbutyric acid is a natural product found in Acaciella angustissima with data available.
4-Acetylbutyric acid is a natural product found in Acaciella angustissima with data available.
Brand Name:
Vulcanchem
CAS No.:
3128-06-1
VCID:
VC20838291
InChI:
InChI=1S/C6H10O3/c1-5(7)3-2-4-6(8)9/h2-4H2,1H3,(H,8,9)
SMILES:
CC(=O)CCCC(=O)O
Molecular Formula:
C6H10O3
Molecular Weight:
130.14 g/mol
4-Acetylbutyric acid
CAS No.: 3128-06-1
Cat. No.: VC20838291
Molecular Formula: C6H10O3
Molecular Weight: 130.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-oxohexanoic acid is a medium-chain fatty acid comprising hexanoic acid carrying a 5-oxo group. It has a role as a bacterial xenobiotic metabolite. It is a 5-oxo monocarboxylic acid, an oxo fatty acid, a medium-chain fatty acid and a straight-chain fatty acid. It is functionally related to a hexanoic acid. It is a conjugate acid of a 5-oxohexanoate. 4-Acetylbutyric acid is a natural product found in Acaciella angustissima with data available. |
|---|---|
| CAS No. | 3128-06-1 |
| Molecular Formula | C6H10O3 |
| Molecular Weight | 130.14 g/mol |
| IUPAC Name | 5-oxohexanoic acid |
| Standard InChI | InChI=1S/C6H10O3/c1-5(7)3-2-4-6(8)9/h2-4H2,1H3,(H,8,9) |
| Standard InChI Key | MGTZCLMLSSAXLD-UHFFFAOYSA-N |
| SMILES | CC(=O)CCCC(=O)O |
| Canonical SMILES | CC(=O)CCCC(=O)O |
| Boiling Point | 274.5 °C |
| Melting Point | 13.5 °C |
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